Cas no 2138209-71-7 (5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138209-71-7
• MF: C₁₁H₁₃N₅O₂
• MW: 247.253221273422
• CID: 6394795
• PubChem ID: 165834420
• Update Time: 2025-05-24

5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 2138209-71-7
• EN300-1128466

• Inchi： 1S/C11H13N5O2/c1-7(2)6-16-10(8-4-5-12-15(8)3)9(11(17)18)13-14-16/h4-5H,1,6H2,2-3H3,(H,17,18)
• InChI Key： OWMAJAHPEFVAEA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C2=CC=NN2C)N(CC(=C)C)N=N1)=O

Computed Properties

• Exact Mass: 247.10692467g/mol
• Monoisotopic Mass: 247.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138209-71-7)

5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 2138209-71-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the triazole class, a heterocyclic compound known for its broad spectrum of biological activities. The presence of multiple functional groups, including a pyrazole moiety and an acrylate-like structure, makes it a promising candidate for further investigation in drug discovery and development.

The compound's unique structural features position it as a potential scaffold for designing novel therapeutic agents. Specifically, the 1-methyl-1H-pyrazol-5-yl substituent contributes to its binding affinity with various biological targets, while the (2-methylprop-2-en-1-yl) group introduces lipophilicity, enhancing membrane permeability and bioavailability. These characteristics are particularly relevant in the context of developing small-molecule inhibitors for diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Studies indicate that 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-yl)-1H-1,2,3-triazole-4-carboxylic acid exhibits favorable solubility parameters and metabolic stability, which are critical factors for its potential clinical application. Additionally, its interaction with biological targets such as kinases and transcription factors has been explored using high-throughput screening techniques.

In the realm of drug discovery, the synthesis of analogs derived from this compound has been a focal point for medicinal chemists. By modifying the substituents or introducing additional functional groups, researchers aim to optimize its pharmacological profile. For instance, derivatives with enhanced binding affinity or reduced toxicity have been synthesized and evaluated in preclinical studies. These efforts align with the broader goal of developing next-generation therapeutics that address unmet medical needs.

The role of triazole derivatives in medicinal chemistry cannot be overstated. Triazoles are known for their versatility in forming stable complexes with biological macromolecules, making them effective scaffolds for drug design. The specific arrangement of atoms in 5-(1-methyl-1H-pyrazol-5-yl)-1-(2-methylprop-2-en-1-y)-1H-1,2,3-triazole-4-carboxylic acid allows it to interact with enzymes and receptors in a manner that may lead to therapeutic effects. This has prompted investigations into its potential use as an anti-inflammatory agent or an immunomodulator.

Furthermore, the compound's structural similarity to known bioactive molecules suggests that it may exhibit synergistic effects when combined with other drugs. Combination therapy is increasingly recognized as a strategy to overcome drug resistance and improve patient outcomes. Therefore, exploring the pharmacological interactions of 5-(1-methyl-H-pyrazol -5 - yl) - 1 -( 2 -methylprop - 2 - en - 1 - yl) - 1 H - 12 ,3-triazole -4-carboxylic acid with existing therapeutic agents could yield valuable insights into its clinical potential.

Recent publications have highlighted the compound's role in preclinical models of disease. For example, studies have demonstrated its ability to modulate signaling pathways associated with cancer cell proliferation and apoptosis. These findings are particularly intriguing given the high unmet medical need for effective anticancer therapies. The ability of 5-(l-methyl-lH-pyr az ol -5-y l) - l -(Z-methylprop-Z-en-l-y l) - l H-l ,z ,3-triazole-z-carboxylic acid to interact with multiple targets simultaneously suggests that it may offer a multifaceted approach to treating this complex disease.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have played a crucial role in constructing its intricate framework.

As research progresses, the development of novel analytical techniques will continue to enhance our understanding of this compound's behavior in biological systems. Mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the tools that have been instrumental in elucidating its structure-function relationships. These advancements underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in unraveling the mysteries of complex organic molecules.

The future prospects for 5-(l-methyl-lH-pyr az ol -5-y l) - l -(Z-methylprop-Z-en-l-y l) - l H-l ,z ,3-triazole-z-carboxylic acid are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to refine its pharmacological properties through structural optimization and preclinical testing. If successful, this compound could emerge as a valuable tool in addressing various therapeutic challenges.

In conclusion,5-(l-methyl-H-pyr az ol-z-y l) - l -(Z-methylprop-Z-en-l-y l) - l H-l ,z ,3-triazole-z-carboxylic acid (CAS No. 2138209-z71-z7) represents a significant advancement in pharmaceutical chemistry due to its intricate structure and potential biological applications. Its development underscores the importance of innovative research approaches in uncovering new therapeutic agents for human health.